Cas no 38232-03-0 (tritriacontanoic acid)

tritriacontanoic acid structure
Product name:tritriacontanoic acid
tritriacontanoic acid Chemical and Physical Properties
Names and Identifiers
-
- tritriacontanoic acid
- Psyllic acid
- PYSSLOSTEARIC ACID
- tritriacontanoicacid
- Ceromelissic acid
- C33:0
- DTXSID90959174
- CHEBI:165446
- FA(33:0)
- 5LSY5B2356
- Q2823315
- PSYLLIUM
- SCHEMBL7647614
- FA 33:0
- LMFA01010033
- 38232-03-0
- 8063-16-9
- UNII-5LSY5B2356
- YP58645
- HQRWEDFDJHDPJC-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C33H66O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33(34)35/h2-32H2,1H3,(H,34,35)
- InChI Key: HQRWEDFDJHDPJC-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 494.50658
- Monoisotopic Mass: 494.50628134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 35
- Rotatable Bond Count: 31
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: nothing
- Tautomer Count: nothing
Experimental Properties
- PSA: 37.3
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Tiancheng Chemical (Jiangsu) Co., Ltd
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